(Z)-3-(4-Oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-(m-tolyl)propanamide

• Molecular Formula: C18H16N2O2S3
• Molecular Weight: 388.5 g/mol
• IUPAC Name: N-(3-methylphenyl)-3-[(5Z)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]propanamide
• InChI: InChI=1S/C18H16N2O2S3/c1-12-4-2-5-13(10-12)19-16(21)7-8-20-17(22)15(25-18(20)23)11-14-6-3-9-24-14/h2-6,9-11H,7-8H2,1H3,(H,19,21)/b15-11-
• InChI Key: ZMHDVSQEUQJBSL-PTNGSMBKSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)NC(=O)CCN2C(=O)/C(=C/C3=CC=CS3)/SC2=S
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CCN2C(=O)C(=CC3=CC=CS3)SC2=S

Description

This compound belongs to the thiazolidinone class, characterized by a 4-oxo-2-thioxothiazolidin-3-yl core. The Z-configuration at the 5-position features a thiophen-2-ylmethylene substituent, while the propanamide side chain terminates in an m-tolyl group (C₇H₇).

Key structural attributes:

• Thiophene moiety: Enhances π-π stacking interactions and may improve bioavailability.
• m-Tolyl group: Introduces a methyl substituent on the phenyl ring, likely improving lipophilicity and membrane permeability compared to unsubstituted phenyl analogs.

Biological Activity

(Z)-3-(4-Oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-(m-tolyl)propanamide is a synthetic compound that belongs to the thiazolidinone family, which is recognized for its diverse biological activities. This article explores its biological activity, including antimicrobial, anticancer, and anti-inflammatory properties, supported by data from various studies.

Chemical Structure and Properties

The compound features a thiazolidinone core with a thiophene moiety and an amide functional group. The thiazolidinone scaffold is known for its ability to interact with various biological targets, making it a promising candidate for drug development.

Antimicrobial Activity

Numerous studies have highlighted the antimicrobial properties of thiazolidinone derivatives. For instance, compounds similar to (Z)-3-(4-Oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-(m-tolyl)propanamide have demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Minimum Bactericidal Concentration (MBC)
Staphylococcus aureus	0.015 mg/mL	0.030 mg/mL
Escherichia coli	0.004 mg/mL	0.008 mg/mL
Enterobacter cloacae	0.002 mg/mL	0.004 mg/mL

In a comparative study, the activity of this compound was found to exceed that of traditional antibiotics like ampicillin and streptomycin by significant margins .

Anticancer Activity

Thiazolidinone derivatives have also been investigated for their anticancer properties. Research indicates that compounds within this class can inhibit the proliferation of cancer cells through various mechanisms, including apoptosis induction and cell cycle arrest.

For example, a study on related thiazolidinones showed promising results against prostate cancer and melanoma cell lines, with IC50 values in the low nanomolar range . The structure-activity relationship (SAR) analysis revealed that modifications to the thiazolidinone core significantly affect cytotoxicity.

Anti-inflammatory Activity

The anti-inflammatory potential of thiazolidinones has been documented as well. Compounds similar to (Z)-3-(4-Oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-(m-tolyl)propanamide have been shown to inhibit key inflammatory pathways, making them candidates for treating conditions such as arthritis and other inflammatory diseases.

The exact mechanism of action for (Z)-3-(4-Oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-(m-tolyl)propanamide remains under investigation. However, it is hypothesized that its biological activity may involve:

• Enzyme Inhibition : Interaction with enzymes critical for bacterial survival or cancer cell proliferation.
• DNA Intercalation : Similar compounds have shown the ability to intercalate into DNA, disrupting replication processes.
• Receptor Modulation : Potential interaction with receptors involved in inflammation or cancer signaling pathways.

Case Studies

Several case studies illustrate the biological efficacy of compounds related to (Z)-3-(4-Oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-(m-tolyl)propanamide:

• Antimicrobial Efficacy : A study evaluated a series of thiazolidinones against multi-drug resistant strains, demonstrating superior activity compared to standard treatments.
• Cancer Cell Lines : Thiazolidinone derivatives were tested against various cancer cell lines, showing significant inhibition of growth and induction of apoptosis in melanoma cells.
• Inflammation Models : In vivo models indicated that these compounds reduced inflammation markers significantly compared to control groups.

Scientific Research Applications

Chemical Synthesis and Structure

The synthesis of thiazolidinone derivatives often involves methods such as the Knoevenagel condensation. For instance, (Z)-3-(4-Oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-(m-tolyl)propanamide can be synthesized by reacting appropriate thioketones with substituted amides under specific conditions. The structural characterization is typically confirmed through spectroscopic methods like NMR and X-ray crystallography.

Anticancer Properties

Recent studies have highlighted the anticancer potential of thiazolidinone derivatives. The compound has demonstrated significant cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7 and MDA-MB-231). The mechanism of action is primarily attributed to the induction of apoptosis and inhibition of cell proliferation:

• Cytotoxicity : The IC50 values for MCF-7 cells were found to be 5.02 µM, while for MDA-MB-231 cells, it was 15.24 µM, indicating potent activity compared to traditional chemotherapeutics like etoposide .
• Mechanisms : The compound induces apoptosis through the activation of caspases (caspase-8 and caspase-9), which are crucial in the apoptotic pathway. Additionally, it affects mitochondrial membrane potential and autophagy markers such as LC3A and Beclin-1 .

Antimicrobial Activity

Thiazolidinone derivatives have also been evaluated for their antimicrobial properties. Studies indicate that these compounds exhibit antibacterial and antifungal activities against a range of pathogens:

• In Vitro Studies : Compounds containing the thiazolidinone core have shown effectiveness against Gram-positive bacteria and fungi, with mechanisms involving disruption of microbial cell membranes and inhibition of DNA synthesis .

Molecular Docking Studies

Molecular docking studies have been employed to predict the binding affinity of (Z)-3-(4-Oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-(m-tolyl)propanamide to various biological targets:

• Target Proteins : Docking simulations suggest strong interactions with dihydrofolate reductase (DHFR), a key enzyme in nucleotide synthesis, thereby inhibiting cancer cell proliferation .

Structure-Activity Relationship (SAR)

Understanding the structure–activity relationship is critical for optimizing the efficacy of thiazolidinone derivatives:

Substituent	Effect on Activity
Thiophenyl group	Enhances anticancer activity
m-Tolyl amine	Improves selectivity and potency
Carbonyl group	Essential for biological activity

The presence of specific substituents significantly influences the biological activity and pharmacokinetic properties of these compounds.

Comparison with Similar Compounds

Substituent Variations at the 5-Position

The 5-arylidene group is critical for modulating activity. Comparisons include:

Compound	5-Substituent	Key Properties	Reference
Target compound	Thiophen-2-ylmethylene	Enhanced π interactions, moderate lipophilicity	-
N-Phenyl analog (C19H15N2O2S3)	Phenylmethylene	Lower lipophilicity, reduced steric bulk
4-Chlorobenzylidene analog (C24H20ClN3O3S3)	4-Chlorophenylmethylene	Electron-withdrawing Cl increases reactivity; higher molecular weight
4-Methylbenzylidene analog (C20H20N3O3S3)	4-Methylphenylmethylene	Increased lipophilicity; potential for improved bioavailability

Impact on Bioactivity :

• Thiophene-containing derivatives may exhibit unique binding modes due to sulfur's electronegativity.
• Chlorinated analogs (e.g., 4-chlorobenzylidene) show enhanced electrophilicity, which could improve target binding but may also increase toxicity .

Variations in the Propanamide Side Chain

The N-aryl group on the propanamide chain influences solubility and target specificity:

Compound	N-Substituent	Molecular Formula	Molar Mass (g/mol)	Reference
Target compound	m-Tolyl	C20H17N2O2S3	~427.5	-
N-Phenyl analog	Phenyl	C19H15N2O2S3	~407.5
N-(5-Methyl-1,3,4-thiadiazol-2-yl)	5-Methylthiadiazole	C20H20N3O3S3	~453.6
N-(4-Hydroxyphenyl) analog	4-Hydroxyphenyl	C22H20N2O3S2	424.54

Key Observations :

• m-Tolyl vs.
• Hydroxyl substituents : The N-(4-hydroxyphenyl) analog () has higher polarity, which may improve aqueous solubility but reduce cell membrane permeability .